Cas no 216584-22-4 (N,N′,N′′-Tri-Boc-guanidine)
N,N′,N′′-Tri-Boc-guanidine Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[bis[(2-methylpropan-2-yl)oxycarbonylamino]methylidene]carbamate
- N,N′,N′′-Tri-Boc-guanidine
- N,N',N''-Tri-Boc-guanidine, 97%
- J-014212
- T2964
- N,N',N''-Tri-Boc-guanidine
- I,N
- I-Tri-Boc-guanidine
- MFCD11656061
- DTXSID20441916
- SCHEMBL3144118
- N,Nmu,Nmumu-Tri-Boc-guanidine
- N-({[tert-butoxy(hydroxy)methylidene]amino}[(tert-butoxycarbonyl)imino]methyl)(tert-butoxy)carboximidic acid
- N,N'',N''''-Tri-Boc-guanidine
- CS-0173626
- AKOS027327526
- 1,2,3-Tris(tert-butoxycarbonyl)guanidine
- XZGNHTJSFCBWHG-UHFFFAOYSA-N
- AS-30325
- N-,N'-,N''-Tri-Boc-Guanidine
- 216584-22-4
- N-,N'-,N'-Tri-Boc-guanidine
- I
- N,N
- N,N inverted exclamation marka,N inverted exclamation marka inverted exclamation marka-Tri-Boc-guanidine
- N,N?,N??-Tri-Boc-guanidine
- DTXCID20392737
-
- MDL: MFCD11656061
- Inchi: 1S/C16H29N3O6/c1-14(2,3)23-11(20)17-10(18-12(21)24-15(4,5)6)19-13(22)25-16(7,8)9/h1-9H3,(H2,17,18,19,20,21,22)
- InChI Key: XZGNHTJSFCBWHG-UHFFFAOYSA-N
- SMILES: O(C(N/C(=N/C(=O)OC(C)(C)C)/NC(=O)OC(C)(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 359.20563565g/mol
- Monoisotopic Mass: 359.20563565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 11
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Melting Point: 190-196 °C
N,N′,N′′-Tri-Boc-guanidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 697273-5G |
N,N′,N′′-Tri-Boc-guanidine |
216584-22-4 | 97% | 5G |
¥1205.6 | 2022-02-24 | |
| eNovation Chemicals LLC | D701306-25g |
1,2,3-Tris(tert-butoxycarbonyl)guanidine |
216584-22-4 | 97% | 25g |
$1050 | 2022-10-17 | |
| eNovation Chemicals LLC | D701306-50g |
1,2,3-Tris(tert-butoxycarbonyl)guanidine |
216584-22-4 | 95% | 50g |
$745 | 2024-08-03 | |
| Chemenu | CM558419-5g |
N,N′,N′′-Tri-Boc-guanidine |
216584-22-4 | 98% | 5g |
$150 | 2023-02-02 | |
| Chemenu | CM558419-10g |
N,N′,N′′-Tri-Boc-guanidine |
216584-22-4 | 98% | 10g |
$301 | 2023-02-02 | |
| Chemenu | CM558419-25g |
N,N′,N′′-Tri-Boc-guanidine |
216584-22-4 | 98% | 25g |
$503 | 2023-02-02 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-301446-1 g |
N,N′,N′′-Tri-Boc-guanidine, |
216584-22-4 | ≥95% | 1g |
¥782.00 | 2023-07-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1244296-250mg |
N,N′,N′′-Tri-Boc-guanidine |
216584-22-4 | 98% | 250mg |
¥114 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1244296-1g |
N,N′,N′′-Tri-Boc-guanidine |
216584-22-4 | 98% | 1g |
¥324 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1244296-5g |
N,N′,N′′-Tri-Boc-guanidine |
216584-22-4 | 98% | 5g |
¥1122 | 2023-04-14 |
N,N′,N′′-Tri-Boc-guanidine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N,N′,N′′-Tri-Boc-guanidine
Introduction to N,N′,N′′-Tri-Boc-guanidine (CAS No. 216584-22-4)
N,N′,N′′-Tri-Boc-guanidine, with the chemical formula C14H25N3O3 and a CAS number of 216584-22-4, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This tripeptide-like structure, featuring three Boc (tert-butoxycarbonyl) protected guanidine units, has garnered considerable attention due to its versatile applications in drug development and biochemical research.
The compound is primarily recognized for its role as a building block in the synthesis of more complex molecules, particularly in the development of guanidine-based pharmaceuticals. The Boc protection group provides stability and reactivity that are highly valuable in multi-step synthetic pathways, allowing chemists to manipulate the molecule with precision.
In recent years, N,N′,N′′-Tri-Boc-guanidine has been extensively studied for its potential in the design of novel therapeutic agents. Its guanidine core is a key pharmacophore in many bioactive molecules, contributing to properties such as antimicrobial, antiviral, and anti-inflammatory effects. The introduction of this compound into drug discovery pipelines has opened new avenues for the development of treatments against various diseases.
One of the most compelling aspects of N,N′,N′′-Tri-Boc-guanidine is its utility in peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The use of this compound in constructing peptide mimetics has led to significant advancements in targeted therapy, particularly in oncology and immunology.
The synthesis of N,N′,N′′-Tri-Boc-guanidine involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The Boc protection strategy ensures that each guanidine nitrogen is selectively modified, allowing for controlled reactions at specific sites. This level of precision is crucial in pharmaceutical synthesis, where even minor structural variations can significantly impact biological activity.
Recent studies have also explored the use of N,N′,N′′-Tri-Boc-guanidine in catalysis and as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metals makes it an excellent candidate for facilitating various organic transformations, thereby streamlining synthetic routes and improving yields. This dual functionality as both a building block and a catalyst underscores its importance in modern synthetic chemistry.
The pharmaceutical industry has been particularly interested in N,N′,N′''-Tri-Boc-guanidine due to its potential as an intermediate in the production of antiviral drugs. The guanidine moiety is known to exhibit inhibitory effects on viral proteases and polymerases, making it a valuable component in antiviral formulations. Researchers are currently investigating its efficacy against emerging viral strains, which highlights its relevance in global health initiatives.
In addition to its pharmaceutical applications, N,N′,N′''-Tri-Boc-guanidine has found utility in agrochemical research. Its structural features make it a promising candidate for developing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices worldwide.
The compound's role in biochemical research extends beyond drug development. It serves as a critical tool for studying enzyme mechanisms and protein interactions. By incorporating N,N′,N′''-Tri-Boc-guanidine into experimental models, scientists can gain insights into how guanidine-based molecules interact with biological systems at the molecular level. This information is invaluable for designing more effective therapeutic strategies.
The synthesis and application of N,N′,N′''-Tri-Boc-guanidine also highlight the importance of green chemistry principles. Efforts are underway to develop more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These initiatives not only improve sustainability but also enhance the scalability of producing this compound for industrial use.
Looking ahead, the future prospects for N,N′,N′''-Tri-Boc-guanidine appear promising. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring that this compound remains at the forefront of chemical innovation. Its versatility and utility make it an indispensable tool for chemists and biologists alike.
216584-22-4 (N,N′,N′′-Tri-Boc-guanidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)